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Compound of Interest

Compound Name: Pelabresib

Cat. No.: B606791

For researchers, scientists, and drug development professionals handling Pelabresib (also
known as CPI-0610), an investigational BET inhibitor, proper disposal is a critical component of
laboratory safety and regulatory compliance. While some safety data sheets (SDS) may
classify the compound as non-hazardous, official clinical trial protocols mandate a more
stringent approach, treating all materials containing the drug as hazardous waste. This guide
provides essential safety and logistical information to ensure the safe and compliant disposal of
Pelabresib.

Core Principle: Treat as Hazardous Waste

Given its status as an investigational new drug, the most prudent and compliant approach is to
handle and dispose of all Pelabresib-containing materials as hazardous waste. A Phase 3
clinical trial protocol for Pelabresib explicitly states that "All material containing study drug will
be treated and disposed of as hazardous waste in accordance with governing regulations.”
This directive should supersede any less stringent classifications to ensure maximum safety
and compliance.

Logistical and Safety Information

While specific quantitative data for disposal, such as concentration limits for sewer disposal,
are not publicly available, the following information provides a general overview of the
compound.
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Property Value
Synonyms CPI-0610
CAS Number 1380087-89-7
Molecular Formula C20H16CIN3O2
Molecular Weight 365.81 g/mol

o Not classified as a hazardous substance or
GHS Classification ) )
mixture per provided SDS.[1]

o ) ) Must be treated and disposed of as hazardous
Clinical Trial Disposal
waste.

Procedural Guidance for Proper Disposal

No specific experimental protocols for the disposal of Pelabresib are detailed in the available
literature. However, based on standard procedures for investigational and hazardous chemical
waste, the following step-by-step process should be implemented.[2][3][4]

Step 1: Consult Institutional and Local Guidelines

» Before beginning any disposal process, contact your institution's Environmental Health and
Safety (EHS) department. They will provide specific procedures and requirements based on
local, state, and federal regulations, such as those from the Resource Conservation and
Recovery Act (RCRA).[1]

Step 2: Segregate Pelabresib Waste

o All waste streams containing Pelabresib must be segregated from non-hazardous trash.
This includes:

[¢]

Unused or expired pure compound.

[¢]

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

o

Empty and partially used containers (vials, ampules).[2][3]
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o Contaminated lab supplies (pipette tips, tubes, flasks).
o Solutions containing Pelabresib.
Step 3: Use Designated Hazardous Waste Containers

o Place all Pelabresib-contaminated solid and liquid waste into designated, leak-proof
hazardous waste containers.[2][4]

e These containers should be provided by your EHS department and must be compatible with
the chemical waste.

e Do not mix Pelabresib waste with other incompatible chemical wastes.
Step 4: Proper Labeling

o Clearly label all waste containers with "Hazardous Waste" and identify the contents,
including "Pelabresib."

 Include any other components of the waste mixture. Follow your institution's specific labeling
requirements.

Step 5: Arrange for Professional Disposal

o Once the waste container is full, or in accordance with your lab's waste accumulation
schedule, contact your EHS department to arrange for pickup.

o The waste will be transported and disposed of by a certified hazardous waste management
vendor, typically via incineration.[1][2][4]

Step 6: Maintain Meticulous Records

o Document the disposal of all Pelabresib, including quantities and dates. This is a critical
component of Good Clinical Practice (GCP) and laboratory safety audits.[2]

Safe Handling Precautions

Prior to disposal, adherence to safe handling procedures is mandatory to minimize exposure.
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» Ventilation: Always handle Pelabresib in a well-ventilated area or a chemical fume hood.[1]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side-shields, protective gloves, and a lab coat.[1]

» Avoid Contact: Take measures to avoid inhalation and contact with skin and eyes.[1]

o Emergency Stations: Ensure an eye-wash station and safety shower are readily accessible.

[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Pelabresib waste in a research or clinical setting.
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Caption: Logical workflow for the disposal of Pelabresib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

